Coiled-coil domain-containing protein 110 (499-508)
Description
Coiled-coil domain-containing protein 110
Scientific Research Applications
Role in Cancer Pathogenesis
Coiled-coil domain-containing protein 110 (CCDC110) has been identified as a cancer/testis antigen (CTA) and is known to have elevated mRNA expression levels in various cancer types, including testis cancer. This suggests its relevance to cancer pathogenesis. Specifically, the overexpression of CCDC110 protein can delay the entry of G2/M phase in U2-OS osteosarcoma cells, indicating a crucial role in cell cycle progression (Lee, Hong, Seong, & Kwak, 2020).
Structural and Functional Diversity
Coiled-coil domains are versatile protein folding motifs that play a significant role in protein-protein interactions. The specific design of these domains determines their oligomerization state, rigidity, and ability to function as molecular recognition systems. Understanding these factors is crucial for comprehending the diverse biological functions of proteins containing coiled-coil domains (Burkhard, Stetefeld, & Strelkov, 2001).
Applications in Drug Delivery Systems
Although not directly related to CCDC110, the coiled-coil motif's structural stability and the presence of large internal cavities in certain coiled-coil domains have potential therapeutic applications. This includes the development of new vaccines and the binding of major anticancer drugs, demonstrating the significance of these motifs in medical applications (McFarlane, Orriss, & Stetefeld, 2009).
Prediction and Analysis Tools
Various bioinformatics tools have been developed for the systematic prediction of coiled-coil domains in proteins. These tools facilitate the identification and analysis of these domains, aiding in understanding their role in subcellular infrastructure and cellular trafficking (Li et al., 2016).
properties
Product Name |
Coiled-coil domain-containing protein 110 (499-508) |
|---|---|
sequence |
EYSKECLKEF |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Coiled-coil domain-containing protein 110 (499-508) |
Origin of Product |
United States |
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